70-47-3

Asparagine

In Stock

• CAS RN:
• 70-47-3

• Formula:
• C4H8N2O3

• InChI:
• InChI=1S/C4H8N2O3/c5-2(4(8)9)1-3(6)7/h2H,1,5H2,(H2,6,7)(H,8,9)/t2-/m0/s1

• InChIKey:
• DCXYFEDJOCDNAF-REOHCLBHSA-N

• L-Asparagine is a non-essential amino acid. It is formed from L-aspartic acid and L-glutamine by asparagine synthetase (ASNS), and it is deamidated by L-asparaginase to produce L-aspartic acid and ammonia. L-Asparagine (0.3 mM) reverses ASNS siRNA knockdown-induced decreases in proliferation in a panel of six human cancer cell lines, indicating that both exogenous and endogenous L-asparagine promote proliferation of these cells. Formulations containing L-asparagine have been used as dietary supplements.
  Asparagine is a non-essential amino acid in humans, Asparagine is a beta-amido derivative of aspartic acid and plays an important role in the biosynthesis of glycoproteins and other proteins. A metabolic precursor to aspartate, Asparagine is a nontoxic carrier of residual ammonia to be eliminated from the body. Asparagine acts as diuretic. (NCI04)
  L-Asparagine, also know...

1-(4-bromobenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine

In Stock

• CAS RN:
• 5670-47-3

• Formula:
• C17H15BrClN3O3

• InChI:
• InChI=1S/C17H15BrClN3O3/c18-13-3-1-12(2-4-13)17(23)21-9-7-20(8-10-21)15-6-5-14(19)11-16(15)22(24)25/h1-6,11H,7-10H2

• InChIKey:
• TXWGVQWZEAYCFE-UHFFFAOYSA-N

• 1-(4-bromobenzoyl)-4-(4-chloro-2-nitrophenyl)piperazine is a useful research compound. Its molecular formula is C17H15BrClN3O3 and its molecular weight is 424.7 g/mol. The purity is usually 95%.

4-(4-Carbazol-9-ylbut-2-ynyl)morpholine

In Stock

• CAS RN:
• 21070-47-3

• Formula:
• C20H20N2O

• InChI:
• InChI=1S/C20H20N2O/c1-3-9-19-17(7-1)18-8-2-4-10-20(18)22(19)12-6-5-11-21-13-15-23-16-14-21/h1-4,7-10H,11-16H2

• InChIKey:
• SWZWQRQOHGSIJL-UHFFFAOYSA-N

• 4-(4-Carbazol-9-ylbut-2-ynyl)morpholine is a useful research compound. Its molecular formula is C20H20N2O and its molecular weight is 304.4g/mol. The purity is usually 95%.

Antimony(3+) tripropan-2-olate

In Stock

• CAS RN:
• 18770-47-3

• Formula:
• C9H21O3Sb

• InChI:
• InChI=1S/3C3H7O.Sb/c3*1-3(2)4;/h3*3H,1-2H3;/q3*-1;+3

• InChIKey:
• HYPTXUAFIRUIRD-UHFFFAOYSA-N

• Antimony(3+) tripropan-2-olate is a useful research compound. Its molecular formula is C9H21O3Sb and its molecular weight is 299.02 g/mol. The purity is usually 95%.

1-(2-furylmethyl)-1H-tetrazole-5-thiol

In Stock

• CAS RN:
• 204070-47-3

• Formula:
• C6H6N4OS

• InChI:
• InChI=1S/C6H6N4OS/c12-6-7-8-9-10(6)4-5-2-1-3-11-5/h1-3H,4H2,(H,7,9,12)

• InChIKey:
• RJMABYCXKWDEGD-UHFFFAOYSA-N

• 1-(2-furylmethyl)-1H-tetrazole-5-thiol is a useful research compound. Its molecular formula is C6H6N4OS and its molecular weight is 182.2. The purity is usually 95%.

2-Methyl-1-(3-pyridyl)-1-propylamine

In Stock

• CAS RN:
• 343270-47-3

• Formula:
• C9H14N2

• InChI:
• InChI=1S/C9H14N2/c1-7(2)9(10)8-4-3-5-11-6-8/h3-7,9H,10H2,1-2H3

• InChIKey:
• KOFGVEKRYFDMED-UHFFFAOYSA-N

• 2-Methyl-1-(3-pyridyl)-1-propylamine is a useful research compound. Its molecular formula is C9H14N2 and its molecular weight is 150.225. The purity is usually 95%.

(3-Methyl-4-propan-2-ylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate

In Stock

• CAS RN:
• 869070-47-3

• Formula:
• C16H20N2O5S

• InChI:
• InChI=1S/C16H20N2O5S/c1-10(2)13-7-6-12(8-11(13)3)23-24(21,22)14-9-17(4)16(20)18(5)15(14)19/h6-10H,1-5H3

• InChIKey:
• BLZRIDNCMNDMNI-UHFFFAOYSA-N

• (3-Methyl-4-propan-2-ylphenyl) 1,3-dimethyl-2,4-dioxopyrimidine-5-sulfonate is a useful research compound. Its molecular formula is C16H20N2O5S and its molecular weight is 352.41. The purity is usually 95%.

3-[3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1H-indole

• CAS RN:
• 929870-47-3

• Formula:
• C18H13N5OS

• InChI:
• InChI=1S/C18H13N5OS/c1-2-6-12(7-3-1)24-11-16-20-21-18-23(16)22-17(25-18)14-10-19-15-9-5-4-8-13(14)15/h1-10,19H,11H2

• InChIKey:
• DLHGNMRRAOZQNY-UHFFFAOYSA-N

• 3-[3-(phenoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]-1H-indole is a useful research compound. Its molecular formula is C18H13N5OS and its molecular weight is 347.4g/mol. The purity is usually 95%.

5-Chloroquinoline-6-carboxylic acid

In Stock

• CAS RN:
• 945470-47-3

• Formula:
• C10H6ClNO2

• InChI:
• InChI=1S/C10H6ClNO2/c11-9-6-2-1-5-12-8(6)4-3-7(9)10(13)14/h1-5H,(H,13,14)

• InChIKey:
• MUPAMJNGOIEAQU-UHFFFAOYSA-N

• 5-Chloroquinoline-6-carboxylic acid is a useful research compound. Its molecular formula is C10H6ClNO2 and its molecular weight is 207.61. The purity is usually 95%.

2-Chloro-4-fluoro-4'-morpholinomethyl benzophenone

In Stock

• CAS RN:
• 898770-47-3

• Formula:
• C18H17ClFNO2

• InChI:
• InChI=1S/C18H17ClFNO2/c19-17-11-15(20)5-6-16(17)18(22)14-3-1-13(2-4-14)12-21-7-9-23-10-8-21/h1-6,11H,7-10,12H2

• InChIKey:
• CNHKUIFUYYLTFJ-UHFFFAOYSA-N

• 2-Chloro-4-fluoro-4'-morpholinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17ClFNO2 and its molecular weight is 333.8 g/mol. The purity is usually 95%.

5,6-difluoro-1H-benzimidazole-2-thiol

In Stock

• CAS RN:
• 123470-47-3

• Formula:
• C7H4F2N2S

• InChI:
• InChI=1S/C7H4F2N2S/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12)

• InChIKey:
• SPVMMWAWALXDSC-UHFFFAOYSA-N

• 5,6-difluoro-1H-benzimidazole-2-thiol is a useful research compound. Its molecular formula is C7H4F2N2S and its molecular weight is 186.18 g/mol. The purity is usually 95%.

3-ethoxy-1-ethyl-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014070-47-3

• Formula:
• C12H17N5O2S2

• InChI:
• InChI=1S/C12H17N5O2S2/c1-4-17-7-8(10(16-17)19-5-2)9(18)13-11-14-15-12(21-11)20-6-3/h7H,4-6H2,1-3H3,(H,13,14,18)

• InChIKey:
• CTAQVFVCWKGDIO-UHFFFAOYSA-N

• 3-ethoxy-1-ethyl-N-(5-(ethylthio)-1,3,4-thiadiazol-2-yl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C12H17N5O2S2 and its molecular weight is 327.42. The purity is usually 95%.

6-Methyl-2-(4-propoxybenzoyl)pyridine

In Stock

• CAS RN:
• 1187170-47-3

• Formula:
• C16H17NO2

• InChI:
• InChI=1S/C16H17NO2/c1-3-11-19-14-9-7-13(8-10-14)16(18)15-6-4-5-12(2)17-15/h4-10H,3,11H2,1-2H3

• InChIKey:
• LAWYNKLNGZFZTD-UHFFFAOYSA-N

• 6-Methyl-2-(4-propoxybenzoyl)pyridine is a useful research compound. Its molecular formula is C16H17NO2 and its molecular weight is 255.31 g/mol. The purity is usually 95%.

4-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine

Usually In Stock

• CAS RN:
• 2379970-47-3

• Formula:
• C18H21FN2O3S

• InChI:
• InChI=1S/C18H21FN2O3S/c1-14-11-17(4-5-18(14)19)25(22,23)21-10-2-3-15(12-21)13-24-16-6-8-20-9-7-16/h4-9,11,15H,2-3,10,12-13H2,1H3

• InChIKey:
• MHDOEOQXGMUQFN-UHFFFAOYSA-N

• 4-[[1-(4-Fluoro-3-methylphenyl)sulfonylpiperidin-3-yl]methoxy]pyridine is a useful research compound. Its molecular formula is C18H21FN2O3S and its molecular weight is 364.44. The purity is usually 95%.

[2-Methyl-1-(3-pyridinyl)propyl]amine dihydrochloride

• CAS RN:
• 343270-47-3; 72954-99-5

• Formula:
• C9H16Cl2N2

• InChI:
• InChI=1S/C9H14N2.2ClH/c1-7(2)9(10)8-4-3-5-11-6-8;;/h3-7,9H,10H2,1-2H3;2*1H

• InChIKey:
• HRPFEVDYCALKLE-UHFFFAOYSA-N

• [2-Methyl-1-(3-pyridinyl)propyl]amine dihydrochloride is a useful research compound. Its molecular formula is C9H16Cl2N2 and its molecular weight is 223.14. The purity is usually 95%.